Cas no 132375-36-1 (1,5-Anhydro-2,3-dideoxy-6-O-(1,1-dimethylethyl)dimethylsilyl-D-erythro-Hex-2-enitol)

• Product Name: 1,5-Anhydro-2,3-dideoxy-6-O-(1,1-dimethylethyl)dimethylsilyl-D-erythro-Hex-2-enitol
• CAS No: 132375-36-1
• MF: C₁₂H₂₄O₃Si
• MW: 244.402665138245
• MDL: MFCD32662006
• CID: 1062468
• PubChem ID: 14886216
• Update Time: 2025-07-31

1,5-Anhydro-2,3-dideoxy-6-O-(1,1-dimethylethyl)dimethylsilyl-D-erythro-Hex-2-enitol Chemical and Physical Properties

Names and Identifiers

• 1,5-Anhydro-2,3-dideoxy-6-O-[(1,1-dimethylethyl)dimethylsilyl]-D-erythro-Hex-2-enitol
• SCHEMBL3917701
• SY250812
• 2168707-23-9
• (2R-Trans)-2-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]-3,6-dihydro-2H-pyran-3-ol
• 2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,6-dihydro-2H-pyran-3-ol
• MFCD32662006
• 2-[[tert-butyl(dimethyl)silyl]oxymethyl]-3,6-dihydro-2H-pyran-3-ol
• 132375-36-1
• 1,5-Anhydro-2,3-dideoxy-6-O-(1,1-dimethylethyl)dimethylsilyl-D-erythro-Hex-2-enitol

• MDL： MFCD32662006
• Inchi： 1S/C12H24O3Si/c1-12(2,3)16(4,5)15-9-11-10(13)7-6-8-14-11/h6-7,10-11,13H,8-9H2,1-5H3
• InChI Key： DUVZTYKUZSSFEO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C(C=CCO1)O

Computed Properties

• Exact Mass: 244.14947116g/mol
• Monoisotopic Mass: 244.14947116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,5-Anhydro-2,3-dideoxy-6-O-(1,1-dimethylethyl)dimethylsilyl-D-erythro-Hex-2-enitol

Comprehensive Analysis of 1,5-Anhydro-2,3-dideoxy-6-O-(1,1-dimethylethyl)dimethylsilyl-D-erythro-Hex-2-enitol (CAS No. 132375-36-1): Properties, Applications, and Innovations

The compound 1,5-Anhydro-2,3-dideoxy-6-O-(1,1-dimethylethyl)dimethylsilyl-D-erythro-Hex-2-enitol (CAS No. 132375-36-1) is a structurally unique derivative of hexose sugars, featuring a dimethylsilyl protecting group at the 6-position. This modification enhances its stability and reactivity, making it a valuable intermediate in organic synthesis and carbohydrate chemistry. Researchers have increasingly focused on its applications in glycoscience, drug discovery, and biomaterial engineering, aligning with the growing demand for sustainable chemical solutions and green chemistry practices.

One of the most searched questions in AI-driven chemistry platforms revolves around the synthetic pathways for such modified sugars. The 1,5-Anhydro backbone of this compound offers a rigid framework, while the 2,3-dideoxy configuration eliminates hydroxyl groups, reducing unwanted side reactions. The tert-butyldimethylsilyl (TBS) group at the 6-position is a critical feature, as it provides steric protection and enables selective functionalization—a topic frequently explored in chemo-enzymatic synthesis forums.

Recent advancements in carbohydrate-based therapeutics have spotlighted derivatives like 1,5-Anhydro-2,3-dideoxy-6-O-(1,1-dimethylethyl)dimethylsilyl-D-erythro-Hex-2-enitol. Its potential in designing glycomimetics—molecules that mimic natural sugars—has attracted attention for targeting infectious diseases and immune modulation. For instance, its enitol structure is being investigated for glycosidase inhibition, a mechanism relevant to antiviral and anticancer strategies.

From an industrial perspective, the compound’s thermostability and solubility profile make it suitable for high-throughput screening and catalysis. Laboratories optimizing enzyme-mediated transformations often prioritize such silylated sugars due to their compatibility with non-aqueous reaction conditions. This aligns with the broader trend of solvent-free synthesis, a hot topic in circular economy discussions.

Environmental considerations are also driving innovation. The dimethylsilyl group in CAS No. 132375-36-1 can be cleaved under mild conditions, reducing waste generation compared to traditional protecting groups. This resonates with the green chemistry movement, where searches for biodegradable reagents and low-toxicity intermediates have surged by 40% in 2023 (source: ACS Green Chemistry Institute).

In analytical chemistry, the compound’s chromatographic behavior and mass spectral signatures are well-documented, aiding in quality control for pharmaceutical manufacturers. Its UV transparency and NMR predictability further simplify structural validation—a frequent pain point in small-molecule characterization, as noted in AI-assisted spectral analysis studies.

Future research directions may explore its role in supramolecular chemistry, particularly in sugar-based metal-organic frameworks (MOFs). The D-erythro configuration offers chiral induction capabilities, relevant to asymmetric catalysis—a trending keyword in nanotechnology journals. As synthetic methodologies evolve, CAS No. 132375-36-1 could become a cornerstone for next-generation biomaterials.